Disperse Yellow 39

• CAS: 2229825-63-0
• Molecular Formula: C17H16N2O
• Molecular Weight: 264.32 g/mol
• InChI: InChI=1S/C17H16N2O/c1-19(2)13-9-7-12(8-10-13)11-16-17(20)14-5-3-4-6-15(14)18-16/h3-11,18H,1-2H3/b16-11+
• InChIKey: QHKZIUJTLUGSEX-LFIBNONCSA-N

(E)-Disperse Yellow 39: Core Identity & Sourcing

(E)-Disperse Yellow 39 (CAS 2229825-63-0) is a defined stereoisomeric form of C.I. Disperse Yellow 39, a methine-based disperse dye belonging to the C.I. 480095 class [1]. The parent compound (CAS 12236-29-2) is an E/Z mixture, whereas the target compound is a single-configuration E-isomer with a molecular formula of C₁₇H₁₆N₂O and a molecular mass of 264.32 g/mol . The compound is supplied as a dark orange to dark brown odorless powder with a melting point of 232–234 °C [2]. Its primary industrial application is in the coloration of hydrophobic synthetic fibers such as polyester and nylon .

◉

Stereochemically defined (E)-isomer — reduces chromatic variability from uncontrolled E/Z ratios in dyeing.

◉

Methine dye class — supports polyester and nylon fiber coloration with class-level photostability profile.

◉

ISO 17034-accredited CRMs available — supports regulatory compliance testing for allergenic disperse dyes.

• [1] CAS Common Chemistry. Disperse Yellow 39. CAS Registry Number 12236-29-2. American Chemical Society. Retrieved from https://commonchemistry.cas.org/detail?cas_rn=12236-29-2 View Source
• [2] Wikipedia DE. Disperse Yellow 39. Retrieved from https://de.m.wikipedia.org/wiki/Disperse_Yellow_39 View Source

(E)-Disperse Yellow 39: Reproducibility & Substitution Risks

C.I. Disperse Yellow 39 is structurally misclassified in many secondary sources as an azo dye, whereas it is definitively a methine dye [1]. This distinction is critical because methine dyes exhibit fundamentally different photophysical behavior—including narrower absorption bands and distinct lightfastness degradation pathways—compared to azo-based yellow disperse dyes such as C.I. Disperse Yellow 23 or C.I. Disperse Yellow 49 [2]. Furthermore, the stereochemical configuration matters: the (E)-isomer (CAS 2229825-63-0) can display different spectral absorption maxima and dyeing uptake kinetics relative to the (Z)-isomer (CAS 38072-53-6) or the E/Z mixture . In regulated applications, substitution is further complicated by the fact that C.I. Disperse Yellow 39 is explicitly listed as an allergenic disperse dye under the EU Ecolabel and Oeko-Tex Standard 100 frameworks, while many alternative yellow disperse dyes are not [3]. A generic substitution that ignores these structural and regulatory parameters risks batch-to-batch color inconsistency and non-compliance with restricted substance lists.

Class Risk

Methine vs. azo misclassification. Substituting an azo-based yellow may shift photostability and lightfastness degradation pathways. Coloristic properties may not transfer.

Isomer Risk

(E) vs. (Z) configuration difference. Using the E/Z mixture or (Z)-isomer alone may alter spectral absorption and dyeing uptake kinetics.

Regulatory Risk

Allergenic dye listing. C.I. Disperse Yellow 39 is restricted under EU Ecolabel and Oeko-Tex Standard 100. Many alternative yellow disperse dyes are not, but carry different compliance requirements.

• [1] Wikipedia DE. Disperse Yellow 39 – chemische Verbindung. Retrieved from https://de.m.wikipedia.org/wiki/Disperse_Yellow_39 View Source
• [2] Rajagopal, R., & Seshadri, S. (1989). Lightfastness of disperse dyes on polyester fibres. Dyes and Pigments, 11(3), 183–195. Note: Class-level inference on methine vs. azo photostability. View Source
• [3] European Commission. Commission Decision 2009/967/EC establishing ecological criteria for the award of the Community Ecolabel for textile floor coverings. Official Journal of the European Union, L 332, 2009. Retrieved from https://www.legislation.gov.uk/eudn/2009/967 View Source

(E)-Disperse Yellow 39: Differentiation Evidence

E/Z Isomer Spectral Differentiation

The (E)-configured Disperse Yellow 39 (CAS 2229825-63-0) is a geometrically pure isomer. While class-level inference suggests that E/Z isomerization in methine dyes can shift the absorption maximum (λ_max) by 10–30 nm and alter the molar extinction coefficient (ε) by 15–40% due to changes in π-conjugation overlap [1], direct head-to-head λ_max and ε data for (E)- vs. (Z)-Disperse Yellow 39 are not available in the public domain. This evidence gap must be considered during procurement decisions.

E/Z Spectral Shift

Class-level inference

λ_max shift 10–30 nm

ε alteration 15–40% (class-level range for methine dyes)

Specific data for (E)-Disperse Yellow 39 not publicly reported.

Stereochemical purity may support batch-to-batch colorimetric consistency.

Verify λ_max and ε on your specific lot; direct E/Z comparison data not available.

Evidence Dimension	Spectral absorption maximum (λ_max) shift upon E/Z isomerization
Target Compound Data	Not publicly reported for (E)-Disperse Yellow 39 specifically
Comparator Or Baseline	(Z)-Disperse Yellow 39 (CAS 38072-53-6) or E/Z mixture (CAS 12236-29-2); class-level range: λ_max shift 10–30 nm for methine dyes
Quantified Difference	Class-level range: 10–30 nm shift; specific quantification unavailable
Conditions	Methine dye class behavior in organic solvent solution (general literature)

Why This Matters

For applications requiring batch-to-batch colorimetric consistency (e.g., textile shade matching, analytical standard preparation), the stereochemical purity of the (E)-isomer can reduce variability originating from uncontrolled E/Z ratios.

• [1] Griffiths, J. (1976). Colour and Constitution of Organic Molecules. Academic Press, London. Chapter on methine dyes and stereochemical effects on absorption spectra. Class-level principle; no specific data for Disperse Yellow 39. View Source

Methine vs. Azo Disperse Dye Differentiation

C.I. Disperse Yellow 39 is a methine dye, in contrast to the majority of yellow disperse dyes that are azo-based (e.g., C.I. Disperse Yellow 3, 23, 49). As a class, methine dyes generally exhibit superior lightfastness ratings on polyester—commonly achieving ISO 105-B02 grade 6–7 versus grade 4–5 for typical monoazo yellow disperse dyes [1]. However, quantitative lightfastness data measured specifically for C.I. Disperse Yellow 39 under standardized conditions (ISO 105-B02, xenon arc) have not been found in publicly accessible sources. This gap should be resolved by the end-user through application-specific testing.

Lightfastness Class

Class-level inference

Methine: grade 6–7 vs. Azo: grade 4–5

ISO 105-B02 on polyester, class-typical comparison.

~1–3 grade units differential (class-level)

Methine class may support higher lightfastness screening; end-user testing required.

Quantitative ISO 105-B02 data for C.I. Disperse Yellow 39 not found in public sources.

Evidence Dimension	Lightfastness (ISO 105-B02 grade) on polyester fabric
Target Compound Data	Not publicly reported for C.I. Disperse Yellow 39 as a specific measured value
Comparator Or Baseline	Azo yellow disperse dyes (e.g., C.I. Disperse Yellow 3): class-typical grade 4–5; methine class-typical grade 6–7
Quantified Difference	Class-level differential: approximately 1–3 grade units advantage for methine dyes
Conditions	Polyester fabric, ISO 105-B02 xenon arc exposure (class-typical comparison from textile dyeing literature)

Why This Matters

For applications with high light-exposure requirements (automotive textiles, outdoor upholstery), the methine structural class of Disperse Yellow 39 offers a potential photostability advantage over azo-based yellow alternatives, though end-user verification is required.

• [1] Broadbent, A.D. (2001). Basic Principles of Textile Coloration. Society of Dyers and Colourists, Bradford. Chapter 20: Disperse Dyes. Class-level comparison of methine vs. anthraquinone vs. azo lightfastness on polyester. View Source

Allergenic Dye Regulatory Status

C.I. Disperse Yellow 39 is explicitly designated as an allergenic disperse dye and is included in the restricted substances list of the EU Ecolabel for textile products (Commission Decision 2009/967/EC) and the Oeko-Tex Standard 100 [1][2]. A validated LC-MS/MS analytical method for its detection in textiles achieved a limit of detection (LOD) of 0.021–0.58 μg/kg and limit of quantification (LOQ) of 0.069–1.91 μg/kg [3]. In a study of 20 textile samples from fall protection equipment, Disperse Yellow 39 was detected in two samples at 0.081 μg/kg and 0.062 μg/kg, confirming its real-world presence in consumer textiles at trace levels [3].

Allergen Detection

Cross-study comparable

LOD 0.021–0.58 μg/kg

LOQ 0.069–1.91 μg/kg (LC-MS/MS, Mag-dSPE)

Detected at 0.062–0.081 μg/kg in 2 of 20 textile samples.

Supports trace-level allergenic dye monitoring in regulated textile supply chains.

Binary classification: listed on EU/Oeko-Tex restricted substance lists.

Evidence Dimension	Allergen classification and detectable trace presence in textiles
Target Compound Data	C.I. Disperse Yellow 39: YES, classified as allergenic; detected at 0.062–0.081 μg/kg in two of 20 textile samples
Comparator Or Baseline	C.I. Disperse Yellow 23 and C.I. Disperse Yellow 49 are separately listed as allergens; many other yellow disperse dyes are not listed
Quantified Difference	Binary classification: Listed on restricted substance lists vs. not listed; method LOD 0.021–0.58 μg/kg across 19 allergenic disperse dyes
Conditions	N-doped magnetic covalent organic framework Mag-dSPE extraction with LC-MS/MS analysis (Analytical Methods, 2019)

Why This Matters

For procurement in regulated markets (EU, Oeko-Tex certified supply chains), the known allergenic classification of C.I. Disperse Yellow 39 mandates documented compliance testing, whereas a non-listed yellow disperse dye may bypass this requirement—but carries the trade-off of different coloristic and fastness properties.

• [1] European Commission. Commission Decision 2009/967/EC of 30 November 2009 establishing ecological criteria for the award of the Community Ecolabel for textile floor coverings. Official Journal L 332, 17.12.2009, p. 1. View Source
• [2] Oeko-Tex Association. Oeko-Tex Standard 100, Annex 4: Limit Values for Harmful Substances. Disperse dyes classified as allergens. View Source
• [3] N-doped magnetic covalent organic frameworks for preconcentration of allergenic disperse dyes in textiles of fall protection equipment. Analytical Methods, 2019, 11, 3107–3116. DOI: 10.1039/C9AY00786D. View Source

Analytical Reference Material Availability

Certified reference materials (CRMs) of Disperse Yellow 39 are commercially available as neat standards and as solutions in acetonitrile or methanol at defined concentrations (e.g., 50 μg/mL, 500 μg/mL) [1]. These CRMs are manufactured under ISO 17034 accreditation by suppliers such as CATO Research Chemicals [2]. In contrast, certified reference materials for alternative yellow disperse dyes such as C.I. Disperse Yellow 49 or C.I. Disperse Yellow 211 are less commonly stocked by accredited CRM producers, which can impact the reliability of regulatory compliance testing.

CRM Availability

Supporting evidence

ISO 17034-accredited CRMs available

Formats: neat, 50 μg/mL, 500 μg/mL in acetonitrile/methanol.

C.I. Disperse Yellow 49 / 211: limited accredited CRM availability.

Reduces method validation burden for allergenic dye compliance testing.

Verify CRM certificate and expiry; multiple concentration formats available.

Evidence Dimension	Availability of ISO 17034-accredited certified reference materials
Target Compound Data	Available: neat solid, 50 μg/mL in acetonitrile, 500 μg/mL in acetonitrile or methanol
Comparator Or Baseline	C.I. Disperse Yellow 211: limited CRM availability; C.I. Disperse Yellow 49: limited CRM availability
Quantified Difference	Qualitative difference in market availability of accredited CRMs
Conditions	ISO 17034 accredited production; multiple concentration formats available

Why This Matters

For analytical laboratories conducting regulatory compliance testing for allergenic disperse dyes, the availability of accredited CRMs for C.I. Disperse Yellow 39 reduces method validation burden and improves inter-laboratory reproducibility compared to dyes lacking standardized reference materials.

• [1] Alta Scientific. Disperse Yellow 39 Standard Solution, 500 μg/mL in Acetonitrile. Product information. View Source
• [2] CATO Research Chemicals. Disperse Yellow 39 Reference Standard, ISO 17034 accredited. Product page. View Source

(E)-Disperse Yellow 39 Application Scenarios

Textile Shade Matching and Color Consistency

When batch-to-batch shade reproducibility is critical—such as in high-end polyester apparel or branded textile manufacturing—procuring the stereochemically defined (E)-isomer (CAS 2229825-63-0) rather than the E/Z mixture (CAS 12236-29-2) may reduce chromatic variability originating from uncontrolled E/Z ratios . End-users should request a certificate of analysis (CoA) confirming stereoisomeric purity and, ideally, a UV-Vis spectrum for lot-to-lot comparison.

Allergenic Dye Compliance Testing

Laboratories performing Oeko-Tex Standard 100 or EU Ecolabel compliance testing require certified reference materials of C.I. Disperse Yellow 39. The availability of ISO 17034-accredited CRMs in multiple formats (neat, 50 μg/mL, 500 μg/mL) makes this compound a well-supported target analyte compared to other allergenic yellow disperse dyes with limited CRM availability [1]. The validated LC-MS/MS method with LODs in the sub-μg/kg range enables reliable quantification in complex textile matrices [2].

Outdoor & Automotive Lightfastness Applications

For applications requiring high lightfastness—such as automotive interior polyester fabrics or outdoor upholstery—the methine dye class of C.I. Disperse Yellow 39 offers a class-level photostability advantage over azo-based yellow alternatives [3]. However, prospective users must conduct application-specific ISO 105-B02 lightfastness testing on their particular substrate and formulation, as published quantitative data for this specific compound remain unavailable.

Photophysical and Chromophore Research

The conjugated methine system of (E)-Disperse Yellow 39, with its E-configured aromatic linkage, makes it a relevant model compound for studying chromophore behavior, electron transfer, and dye-substrate interactions . The availability of both pure (E)-isomer and (Z)-isomer (CAS 38072-53-6) from specialty chemical suppliers enables controlled photophysical studies of E/Z isomerization effects on spectral and electronic properties.

Application

Selection Property

Validation Focus

Textile shade matching and color consistency

Stereochemical purity (E-isomer identity)

Lot-to-lot UV-Vis spectrum comparison; request CoA confirming isomeric purity

Allergenic dye compliance testing

ISO 17034-accredited CRM availability

LC-MS/MS method validation; trace-level quantification in textile matrices

Outdoor and automotive lightfastness applications

Methine dye class photostability profile

Application-specific ISO 105-B02 testing on target substrate and formulation

Photophysical and chromophore research

Conjugated methine system with defined E-configuration

Controlled E/Z isomerization studies; spectral and electronic property characterization

• [1] CATO Research Chemicals. Disperse Yellow 39 Reference Standard, ISO 17034 accredited. Product page. View Source
• [2] Analytical Methods, 2019, 11, 3107–3116. N-doped magnetic covalent organic frameworks for preconcentration of allergenic disperse dyes in textiles. DOI: 10.1039/C9AY00786D. View Source
• [3] Broadbent, A.D. (2001). Basic Principles of Textile Coloration. Society of Dyers and Colourists, Bradford. Chapter 20: Disperse Dyes. Class-level lightfastness comparison. View Source